{[2-(4-Methylcyclohex-3-en-1-yl)propan-2-yl]oxy}benzene

• CAS No.: 57075-06-6
• Molecular Formula: C16H22O
• Molecular Weight: 230.34 g/mol
• IUPAC Name: 2-(4-methylcyclohex-3-en-1-yl)propan-2-yloxybenzene
• InChI: InChI=1S/C16H22O/c1-13-9-11-14(12-10-13)16(2,3)17-15-7-5-4-6-8-15/h4-9,14H,10-12H2,1-3H3
• InChI Key: HSACHWTUZWVSFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(CC1)C(C)(C)OC2=CC=CC=C2

Description

{[2-(4-Methylcyclohex-3-en-1-yl)propan-2-yl]oxy}benzene is a chemical compound with a complex structure that includes a benzene ring and a cyclohexene ring. This compound is known for its unique properties and applications in various fields, including chemistry, biology, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {[2-(4-Methylcyclohex-3-en-1-yl)propan-2-yl]oxy}benzene typically involves the reaction of 2-(4-methylcyclohex-3-en-1-yl)propan-2-ol with benzene under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as sulfuric acid, to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of this compound often involves the hydration of turpentine in a sulfuric acid solution, followed by the dehydration of the resulting terpene diol to produce crude terpineol. This intermediate is then subjected to further fractionation and refining to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

{[2-(4-Methylcyclohex-3-en-1-yl)propan-2-yl]oxy}benzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products, depending on the conditions and reagents used.

Reduction: Reduction reactions can convert this compound into simpler hydrocarbons.

Substitution: The benzene ring in this compound can undergo electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogen gas in the presence of a palladium catalyst is often used for reduction reactions.

Substitution: Reagents such as halogens (chlorine, bromine) and nitrating agents (nitric acid) are commonly used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of carboxylic acids, while substitution reactions can produce halogenated or nitrated derivatives.

Scientific Research Applications

{[2-(4-Methylcyclohex-3-en-1-yl)propan-2-yl]oxy}benzene has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in different chemical reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: It is used in the production of fragrances, flavors, and other industrial products.

Mechanism of Action

The mechanism of action of {[2-(4-Methylcyclohex-3-en-1-yl)propan-2-yl]oxy}benzene involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity is believed to result from its ability to disrupt microbial cell membranes, leading to cell death . Additionally, its antioxidant properties are attributed to its ability to scavenge free radicals and prevent oxidative damage .

Comparison with Similar Compounds

Similar Compounds

α-Terpinyl acetate: This compound has a similar structure but includes an acetate group instead of a benzene ring.

Terpineol: A closely related compound with similar chemical properties and applications.

β-Atlantol: Another compound with a similar cyclohexene structure but different functional groups.

Uniqueness

{[2-(4-Methylcyclohex-3-en-1-yl)propan-2-yl]oxy}benzene is unique due to its combination of a benzene ring and a cyclohexene ring, which imparts distinct chemical and physical properties. This uniqueness makes it valuable in various applications, particularly in the synthesis of complex organic molecules and the development of new materials.